Cas no 709038-29-9 (Benzothiazole,2-(propoxymethyl)-)

• Product Name: Benzothiazole,2-(propoxymethyl)-
• CAS No: 709038-29-9
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 557791
• PubChem ID: 71440034
• Update Time: 2025-04-19

Benzothiazole,2-(propoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(propoxymethyl)-
• Benzothiazole,2-propoxymethyl- (5CI)
• 709038-29-9
• 2-(Propoxymethyl)-1,3-benzothiazole

• Inchi： 1S/C11H13NOS/c1-2-7-13-8-11-12-9-5-3-4-6-10(9)14-11/h3-6H,2,7-8H2,1H3
• InChI Key： DDMIFSRQIMGBKC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1COCCC

Computed Properties

• Exact Mass: 207.07189
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 22.12